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Compound of Interest

2-Amino-4-nitrophenol
Compound Name:

hydrochloride
CAS No.: 65407-97-8
Cat. No.: B8735808

Get Quote

This guide provides a comprehensive technical overview of 2-Amino-4-nitrophenol (CAS No.

99-57-0), a significant chemical intermediate. Tailored for researchers, scientists, and
professionals in drug development and chemical manufacturing, this document delves into its
chemical identity, properties, synthesis, applications, and safety protocols, with a special focus
on the role of its hydrochloride salt in purification processes.

Chemical Identity and Core Properties

2-Amino-4-nitrophenol is an aromatic compound characterized by the presence of an amino
group, a hydroxyl group, and a nitro group attached to a benzene ring. Its unique structure
makes it a versatile precursor in various chemical syntheses.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

Chemical Name 2-Amino-4-nitrophenol

CAS Number 99-57-0[1][2][3]

Molecular Formula C6H6N203[1][2][3]

Molecular Weight 154.12 g/mol [2][3]

IUPAC Name 2-amino-4-nitrophenol[1]

Synonyms 2-H.ydroxy-5-.nitroaniline, 4-Nitro-2-aminophenol,
p-Nitro-o-aminophenol[1][2]

InChl Key VLZVIIYRNMWPSN-UHFFFAOYSA-N[4]

Table 2: Physicochemical Properties

Property Value Source

Orange prisms or yellow
Appearance NTP, 1992
powder.[1][5]

Melting Point 143-145 °C Apollo Scientific

Soluble in ethanol, diethyl
N ether, acetic acid, and warm
Solubility ) ) PubChem
benzene. Sparingly soluble in

water.

pKal = 3.1 (amine); pKa2 =
pKa PubChem
7.6 (phenol) at 25 °C

Synthesis and the Role of the Hydrochloride
Intermediate

The primary route for the industrial production of 2-Amino-4-nitrophenol involves the selective
reduction of 2,4-dinitrophenol. Various reducing agents can be employed, with sodium sulfide
and hydrazine hydrate being common choices.
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A notable aspect of its purification, as detailed in patent literature, is the in-situ formation of 2-
Amino-4-nitrophenol hydrochloride.[2] This salt exhibits significantly higher water solubility
compared to the free base. This property is exploited to separate the product from insoluble
impurities, such as sulfur, which may be a byproduct of the reduction step. Following the
removal of impurities by filtration, the aqueous solution of the hydrochloride is neutralized to
precipitate the purified 2-Amino-4-nitrophenol.
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Caption: Synthesis of 2-Amino-4-nitrophenol and purification via its hydrochloride salt.

Experimental Protocol: Laboratory Scale Synthesis

The following protocol is adapted from established procedures for the selective reduction of
dinitrophenols.

o Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, condenser, and
thermometer, suspend 2,4-dinitrophenol in water.

o Addition of Reagents: Add ammonium chloride and agueous ammonia, and heat the mixture
to approximately 85°C.

e Reduction: Gradually add sodium sulfide to the heated mixture, maintaining the temperature
between 80-85°C. After the addition is complete, continue heating for a short period to
ensure the reaction goes to completion.
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 Purification via Hydrochloride: a. Filter the hot reaction mixture to remove any insoluble
byproducts. b. Acidify the filtrate with hydrochloric acid to a pH of ~1. This converts the 2-
Amino-4-nitrophenol to its more soluble hydrochloride salt. c. Filter the acidified solution to

remove any precipitated impurities.

« |solation of Pure Product: Neutralize the clear filtrate with a base (e.g., sodium hydroxide
solution) to a pH of approximately 5. The purified 2-Amino-4-nitrophenol will precipitate out of
the solution.

» Final Steps: Collect the precipitated product by filtration, wash with cold water, and dry under
vacuum.

Applications in Research and Industry

2-Amino-4-nitrophenol serves as a crucial building block in several industrial applications:

Dye Manufacturing: It is a key intermediate in the synthesis of various mordant and acid
dyes.

Polymer Industry: It has been utilized as an antioxidant and light stabilizer in butyl rubbers.

Organic Synthesis: It acts as a catalyst in the production of hexadiene.

Cosmetics: Historically, it was used as a component in hair dye formulations.

Safety, Handling, and Regulatory Information

Due to its chemical nature, 2-Amino-4-nitrophenol requires careful handling to minimize
exposure and ensure a safe working environment.

Table 3: Hazard Identification and Safety Precautions
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Hazard Category

Description

Precautionary Measures

Acute Toxicity

Toxic by ingestion.[5]

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling.

Skin Irritation

Causes skin irritation.[4]

Wear protective gloves and
clothing. In case of contact,
wash with plenty of soap and

water.[6]

Eye Irritation

Causes serious eye irritation.

[4]

Wear eye and face protection.
If in eyes, rinse cautiously with

water for several minutes.[6]

Respiratory Sensitization

May cause allergy or asthma
symptoms or breathing

difficulties if inhaled.

Avoid breathing dust. Use only

in a well-ventilated area.[6]

Personal Protective Equipment (PPE):

dust/mist filter is recommended.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis of 2-

Respiratory Protection: For operations generating dust, a NIOSH-approved respirator with a

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.
Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.

Amino-4-nitrophenol, allowing for both qualitative identification and quantitative determination.

Example HPLC Method
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While a specific validated method for 2-Amino-4-nitrophenol is not provided in the immediate
search results, a general approach based on the analysis of similar aromatic compounds can
be outlined.
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Caption: A typical workflow for the HPLC analysis of 2-Amino-4-nitrophenol.
Method Parameters (starting point for method development):

e Column: A C18 reverse-phase column is a common choice for separating aromatic
compounds.

» Mobile Phase: A gradient or isocratic mixture of acetonitrile and water, often with a buffer
such as formic acid or ammonium acetate to improve peak shape.

o Detection: UV detection at a wavelength where the analyte has significant absorbance.
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+ Quantification: Performed by comparing the peak area of the sample to that of a certified
reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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